molecular formula C8H8N4O B8523191 Pyrimidine, 4-(1H-imidazol-1-yl)-6-methoxy- CAS No. 114834-06-9

Pyrimidine, 4-(1H-imidazol-1-yl)-6-methoxy-

Cat. No. B8523191
CAS RN: 114834-06-9
M. Wt: 176.18 g/mol
InChI Key: JZJJPJWXORKLGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pyrimidine, 4-(1H-imidazol-1-yl)-6-methoxy- is a useful research compound. Its molecular formula is C8H8N4O and its molecular weight is 176.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyrimidine, 4-(1H-imidazol-1-yl)-6-methoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyrimidine, 4-(1H-imidazol-1-yl)-6-methoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

114834-06-9

Molecular Formula

C8H8N4O

Molecular Weight

176.18 g/mol

IUPAC Name

4-imidazol-1-yl-6-methoxypyrimidine

InChI

InChI=1S/C8H8N4O/c1-13-8-4-7(10-5-11-8)12-3-2-9-6-12/h2-6H,1H3

InChI Key

JZJJPJWXORKLGK-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=NC(=C1)N2C=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the procedure of Example 15, 180 mg of 6-chloro-4-(1-imidazolyl)pyrimidine was reacted with 23 mg of sodium metal and 2 ml of anhydrous methanol to yield 136 mg 4-(1-imidazolyl)-6-methoxypyrimidine, having a melting point of 152°-153° C., recrystallized from a mixture of n-hexane and ethyl acetate.
Quantity
180 mg
Type
reactant
Reaction Step One
Quantity
23 mg
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.